Cas no 1804145-02-5 (Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate)

• Product Name: Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate
• CAS No: 1804145-02-5
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4979278
• Update Time: 2025-05-23

Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate

• Inchi： 1S/C12H12BrClO3/c1-7(14)12(16)9-5-8(3-4-10(9)13)6-11(15)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： AQPJUFHPQSMABS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OC)=CC=1C(C(C)Cl)=O

Computed Properties

• Exact Mass: 317.96583 g/mol
• Monoisotopic Mass: 317.96583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4
• Molecular Weight: 319.58

Additional information on Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate

Comprehensive Overview of Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate (CAS No. 1804145-02-5)

Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate (CAS No. 1804145-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring both bromo and chloro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₂BrClO₃, highlights its potential for diverse applications, particularly in the development of bioactive molecules.

The compound's phenylacetate backbone, combined with the 2-chloropropanoyl moiety, makes it a valuable building block for designing novel compounds with enhanced pharmacological profiles. Researchers are increasingly exploring its utility in drug discovery, especially in targeting enzyme inhibition and receptor modulation. Recent studies have also investigated its role in crop protection, where its halogenated structure contributes to pest resistance mechanisms.

In the context of green chemistry, Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate has been a subject of optimization to reduce environmental impact. Innovations in catalytic synthesis and solvent-free reactions are being applied to its production, aligning with global trends toward sustainable manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of halogenated intermediates" and "applications of phenylacetate derivatives in medicine."

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Its stability under controlled conditions makes it suitable for long-term storage, a feature often queried by laboratory professionals. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) expands its relevance in material science and electronics.

From a commercial perspective, CAS No. 1804145-02-5 is supplied by specialized chemical vendors with strict adherence to Good Manufacturing Practices (GMP). Its pricing and availability are frequently monitored due to demand fluctuations in niche markets. Discussions on platforms like ResearchGate often highlight its role in peptide modification and small-molecule libraries, addressing common user questions about its scalability.

Future prospects for Methyl 4-bromo-3-(2-chloropropanoyl)phenylacetate include its integration into high-throughput screening platforms and combinatorial chemistry. As AI-driven drug design gains traction, this compound's structural features are being modeled for virtual screening campaigns, a topic trending in scientific forums. Its potential to serve as a precursor for fluorescent probes or bioconjugates further underscores its interdisciplinary importance.